4-chloro-2-methylphenyl (4-ethylphenoxy)acetate

• IUPAC Name: (4-chloro-2-methylphenyl) 2-(4-ethylphenoxy)acetate
• InChI: InChI=1S/C17H17ClO3/c1-3-13-4-7-15(8-5-13)20-11-17(19)21-16-9-6-14(18)10-12(16)2/h4-10H,3,11H2,1-2H3
• InChI Key: NTCLLAWGKWQUHA-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)OCC(=O)OC2=C(C=C(C=C2)Cl)C
• Molecular Formula: C17H17ClO3
• Molecular Weight: 304.8 g/mol

Description

4-chloro-2-methylphenyl (4-ethylphenoxy)acetate, also known as Clomazone, is a selective herbicide that is widely used in agriculture. It is a member of the acetamide family of herbicides and is known for its effectiveness in controlling a wide range of weeds, including grasses and broadleaf weeds.

Scientific Research Applications

Synthesis and Characterization for Analgesic and Anti-inflammatory Activities

A study focused on synthesizing and characterizing 2, 5-disubstituted 1, 3, 4-oxadiazole derivatives starting from 4-chloro-m-cresol, leading to ethyl (4-chloro-3-methylphenoxy) acetate. These derivatives were evaluated for their analgesic and anti-inflammatory activities, showing significant potential. Novel oxadiazole derivatives exhibited potent activities, indicating the compound's utility in developing analgesic and anti-inflammatory agents (Dewangan et al., 2015).

Molecular Imprinting for Trace Determination in Complex Matrices

Another application involves the use of molecular imprinted polymers (MIPs) for the sensitive and selective determination of 4-chloro-2-methylphenoxy acetic acid in biological and environmental samples. This approach highlights the compound's relevance in detecting and controlling pesticide exposure, showcasing its importance in environmental and public health contexts (Omidi et al., 2014).

Antimicrobial Evaluation of Novel Derivatives

Research into synthesizing novel imines and thiazolidinones from 2-(4-Chloro-3-methylphenoxy)acetohydrazide derived from ethyl 2-(4-chloro-3-methylphenoxy) acetate explored its antimicrobial potential. These compounds demonstrated significant antibacterial and antifungal activities, offering insights into new antimicrobial agents (Fuloria et al., 2009).

Corrosion Inhibition in Mild Steel

A study investigated the corrosion inhibition behavior of chalcone derivatives, including (E)-ethyl 2-(4-(3-(4-fluorophenyl)acryloyl)phenoxy)acetate, for mild steel in hydrochloric acid solution. The research demonstrated the compound's efficacy as a corrosion inhibitor, providing valuable insights for industrial applications in protecting metals against corrosion (Lgaz et al., 2017).